Cas no 2138070-88-7 (Methyl 5-amino-2-(trifluoromethyl)cyclohexane-1-carboxylate)

• Product Name: Methyl 5-amino-2-(trifluoromethyl)cyclohexane-1-carboxylate
• CAS No: 2138070-88-7
• MF: C₉H₁₄F₃NO₂
• MW: 225.208173274994
• CID: 5950543
• PubChem ID: 165799437
• Update Time: 2025-05-21

Methyl 5-amino-2-(trifluoromethyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1158013
• methyl 5-amino-2-(trifluoromethyl)cyclohexane-1-carboxylate
• 2138070-88-7
• Methyl 5-amino-2-(trifluoromethyl)cyclohexane-1-carboxylate

• Inchi： 1S/C9H14F3NO2/c1-15-8(14)6-4-5(13)2-3-7(6)9(10,11)12/h5-7H,2-4,13H2,1H3
• InChI Key： OEWVCMJXNWDBHV-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1C(=O)OC)N)(F)F

Computed Properties

• Exact Mass: 225.09766318g/mol
• Monoisotopic Mass: 225.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 5-amino-2-(trifluoromethyl)cyclohexane-1-carboxylate

Comprehensive Overview of Methyl 5-amino-2-(trifluoromethyl)cyclohexane-1-carboxylate (CAS No. 2138070-88-7)

Methyl 5-amino-2-(trifluoromethyl)cyclohexane-1-carboxylate (CAS No. 2138070-88-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclohexane derivative features a trifluoromethyl group and an amino functionality, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural properties, including the ester and amine moieties, contribute to its applicability in drug discovery and material science.

The compound's CAS number 2138070-88-7 is frequently searched in chemical databases, reflecting its growing relevance in R&D. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics, especially in targeting metabolic disorders and CNS diseases. The trifluoromethyl group enhances lipophilicity and metabolic stability, a feature highly valued in modern medicinal chemistry. Recent studies highlight its role in optimizing drug-like properties, aligning with the industry's focus on improving pharmacokinetic profiles.

In agrochemical applications, Methyl 5-amino-2-(trifluoromethyl)cyclohexane-1-carboxylate serves as a precursor for novel crop protection agents. The CF3 group's electron-withdrawing effects improve pesticidal activity, addressing the demand for eco-friendly alternatives. This aligns with global trends toward sustainable agriculture, a hot topic in scientific and environmental circles. Patent literature reveals its use in formulations targeting resistant pests, a critical concern for food security.

Synthetic routes to CAS 2138070-88-7 often involve stereoselective hydrogenation or catalytic amination, techniques widely discussed in organic chemistry forums. The compound's chirality is another area of interest, as enantiopure forms may exhibit distinct biological activities. Analytical methods like HPLC and NMR are essential for quality control, ensuring reproducibility—a key requirement for regulatory compliance in pharmaceutical manufacturing.

Environmental and safety profiles of Methyl 5-amino-2-(trifluoromethyl)cyclohexane-1-carboxylate are rigorously evaluated. While not classified as hazardous, proper handling protocols are emphasized in SDS documentation. The compound's stability under various pH conditions makes it suitable for industrial-scale production, a factor driving its adoption by contract research organizations (CROs).

Market analysts note increasing demand for fluorinated compounds like this one, driven by advancements in precision medicine and green chemistry. Its cost-effectiveness compared to analogous brominated or chlorinated derivatives further boosts commercial viability. Suppliers often highlight its availability in both research and bulk quantities, catering to academia and industry alike.

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs) or as a scaffold for metal-organic frameworks (MOFs). Such applications resonate with trending searches on next-generation therapeutics and advanced materials. Collaborative studies between computational chemists and experimentalists could accelerate its optimization via AI-driven molecular design, a cutting-edge intersection in chemical sciences.